molecular formula C18H22N2O5S B4960487 N-(4-hydroxy-3,5-diisopropylphenyl)-4-nitrobenzenesulfonamide

N-(4-hydroxy-3,5-diisopropylphenyl)-4-nitrobenzenesulfonamide

Cat. No. B4960487
M. Wt: 378.4 g/mol
InChI Key: KDRMLWPXAPLFRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-hydroxy-3,5-diisopropylphenyl)-4-nitrobenzenesulfonamide, commonly known as NDNS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NDNS is a sulfonamide derivative that has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

NDNS exerts its pharmacological effects through the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. By blocking the activity of COX enzymes, NDNS reduces inflammation and pain, making it an effective treatment for conditions such as arthritis and other inflammatory diseases.
Biochemical and Physiological Effects:
NDNS has been shown to have a number of biochemical and physiological effects, including the inhibition of COX enzymes, the reduction of inflammation and pain, and the modulation of the immune system. It has also been shown to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

NDNS has several advantages as a research tool, including its high potency, selectivity, and specificity for COX enzymes. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage due to its sensitivity to light and air.

Future Directions

There are several potential future directions for research on NDNS, including the development of new drugs based on its pharmacological properties, the exploration of its potential applications in the treatment of other diseases, and the investigation of its mechanism of action and biochemical effects. Additionally, further research is needed to fully understand the safety and toxicity of NDNS and to develop new methods for synthesizing and purifying the compound.

Synthesis Methods

NDNS can be synthesized through a multi-step process that involves the reaction of 4-nitrobenzenesulfonyl chloride with 4-hydroxy-3,5-diisopropylaniline in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain NDNS in its pure form.

Scientific Research Applications

NDNS has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs for the treatment of various diseases.

properties

IUPAC Name

N-[4-hydroxy-3,5-di(propan-2-yl)phenyl]-4-nitrobenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2O5S/c1-11(2)16-9-13(10-17(12(3)4)18(16)21)19-26(24,25)15-7-5-14(6-8-15)20(22)23/h5-12,19,21H,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDRMLWPXAPLFRO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC(=CC(=C1O)C(C)C)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Cambridge id 5943480

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.